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Molecular Properties of Quinoxidine

The following table consolidates the fundamental quantitative data for Quinoxidine (CAS No. 10103-89-6)

[1].

Property Value / Description

CAS Registry
Number

10103-89-6 [1]

IUPAC Name 2,3-Bis(acetoxymethyl)quinoxaline 1,4-dioxide [1]

Synonyms Chinoxidin; 2,3-Di(acetoxymethyl)quinoxaline di-N-oxide [1]

Molecular
Formula

C₁₄H₁₄N₂O₆ [1]

Molecular Weight 306.275 g/mol [1]

Melting Point 175-176 °C [1]

Density Information not available in search results
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Property Value / Description

Boiling Point Information not available in search results

Flash Point Information not available in search results

PSA 103.520 Å² [1]

LogP 1.823 [1]

Hazard/Safety Moderately toxic by ingestion. Mutation data reported. When heated to
decomposition, it emits toxic vapors of NO~x~ [1].

Characterization & Analytical Methods

While detailed modern protocols like HPLC-MS are not fully elaborated in the search results, several

analytical techniques are referenced.

Quantitative Determination by Titration: A established method for the quantitative determination of

Quinoxidine and its relative, Dioxidine, involves titration in a non-aqueous medium [2]. This
method falls under the broader category of "Methods of Analysis and Production Control" [2].

Supporting Literature: The development and application of such analytical methods are supported
by foundational studies, including early pharmacological and toxicological research [2] and

specialized texts on titration in non-aqueous media [2].

Synthesis and Chemical Background

Quinoxidine belongs to the quinoxaline 1,4-dioxides class, an important group of heterocyclic N-oxides

known for a wide spectrum of biological activities, including antibacterial, antitumor, and antiparasitic

effects [3].

Key Synthetic Route: The most significant preparative method for synthesizing quinoxaline 1,4-

dioxides like Quinoxidine is the Beirut reaction. This reaction involves the cyclization of
benzofuroxans with enols or enamines [3].

Historical Context: Quinoxidine, along with Dioxidine, has been used in clinical practice since the
1970s as a broad-spectrum antibacterial agent [3].
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The diagram below outlines the core synthetic relationship and progression from a basic quinoxaline

structure to the final Quinoxidine drug compound.
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Biological Activity and Research Significance
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Quinoxidine is a notable example of a quinoxaline 1,4-dioxide derivative that has been successfully applied

in medicine [3]. Its biological activity is primarily attributed to the presence of the two N-oxide groups,

which can act as prodrugs, being selectively reduced in target bacterial or tumor cells [3]. This mechanism

underpins its use as a broad-spectrum antibacterial agent [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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